Cas no 2094302-64-2 (4,5-dimethyl-2-(pyrrolidin-2-yl)-1H-imidazole dihydrochloride)

• Product Name: 4,5-dimethyl-2-(pyrrolidin-2-yl)-1H-imidazole dihydrochloride
• CAS No: 2094302-64-2
• MF: C₉H₁₆ClN₃
• MW: 201.696440696716
• CID: 4637334
• Update Time: 2025-05-20

4,5-dimethyl-2-(pyrrolidin-2-yl)-1H-imidazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-2-(pyrrolidin-2-yl)-1H-imidazole dihydrochloride

• Inchi： 1S/C9H15N3.ClH/c1-6-7(2)12-9(11-6)8-4-3-5-10-8;/h8,10H,3-5H2,1-2H3,(H,11,12);1H
• InChI Key： CKTWCIZWORFAKZ-UHFFFAOYSA-N
• SMILES： CC1=C(N=C(C2NCCC2)N1)C.Cl

Additional information on 4,5-dimethyl-2-(pyrrolidin-2-yl)-1H-imidazole dihydrochloride

4,5-Dimethyl-2-(pyrrolidin-2-yl)-1H-imidazole Dihydrochloride: A Comprehensive Overview

The compound 4,5-dimethyl-2-(pyrrolidin-2-yl)-1H-imidazole dihydrochloride (CAS No. 2094302-64-2) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms. The presence of the pyrrolidine group and methyl substituents in its structure introduces unique chemical properties, making it a subject of interest in both academic research and commercial development.

Imidazoles are known for their ability to act as ligands in coordination chemistry, and the pyrrolidine moiety further enhances the molecule's versatility. Recent studies have explored the role of this compound in drug delivery systems, where its ability to form stable complexes with metal ions has been leveraged to create targeted therapeutic agents. For instance, researchers have demonstrated that 4,5-dimethyl-2-(pyrrolidin-2-yl)-1H-imidazole dihydrochloride can serve as a scaffold for designing bioactive molecules with improved pharmacokinetic profiles.

The synthesis of 4,5-dimethyl-2-(pyrrolidin-2-yl)-1H-imidazole dihydrochloride involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of pyrrolidine as a precursor allows for the formation of a stable imidazole ring system. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound, reducing the overall carbon footprint associated with its production.

In terms of applications, 4,5-dimethyl-2-(pyrrolidin-2-yl)-1H-imidazole dihydrochloride has shown promise in the field of materials science. Its ability to act as a coordinating agent makes it ideal for use in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials have applications in gas storage, catalysis, and sensing technologies. For example, studies have shown that MOFs incorporating this compound exhibit exceptional stability and selectivity when used as adsorbents for gases such as carbon dioxide.

Another area where this compound has garnered significant attention is in the field of electrochemistry. The imidazole ring's inherent electron-withdrawing properties make it suitable for use in the development of advanced battery technologies. Researchers have explored its potential as an electrolyte additive in lithium-ion batteries, where it can enhance both energy density and cycle life. The incorporation of 4,5-dimethyl-2-(pyrrolidin-2-yl)-1H-imidazole dihydrochloride into battery systems has been shown to improve ion transport efficiency and reduce side reactions.

From a biological standpoint, 4,5-dimethyl-2-(pyrrolidin-2-yl)-1H-imidazole dihydrochloride has demonstrated moderate antimicrobial activity against various bacterial strains. This property makes it a candidate for use in antifungal and antibacterial formulations. Recent studies have focused on optimizing its bioavailability through structural modifications, with promising results indicating enhanced efficacy without adverse side effects.

In conclusion, 4,5-dimethyl-2-(pyrrolidin-2-yl)-1H-imidazole dihydrochloride (CAS No. 209430264) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and electrochemical research. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.